![molecular formula C9H7BrO2 B1273706 5-Bromo-2,3-dihydrobenzo[b]furan-7-carbaldehyde CAS No. 281678-73-7](/img/structure/B1273706.png)
5-Bromo-2,3-dihydrobenzo[b]furan-7-carbaldehyde
Cat. No. B1273706
M. Wt: 227.05 g/mol
InChI Key: LQCBHNHULMHKFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07687664B2
Procedure details
5-Bromo-2,3-dihydrobenzo[b]furan-7-carbaldehyde (11.42 g), was dissolved in 50 ml of tetrahydrofuran and 50 ml of ethanol, then 2 g of sodium borohydride was added thereto, and the mixture was stirred overnight at room temperature. 1 N hydrochloric acid was added to the reaction mixture which was then extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was removed, to give (5-bromo-2,3-dihydrobenzo[b]furan-7-yl)methanol. This product was treated in the same way as Production Example 90b) to give 12.6 g of the title compound.
Quantity
11.42 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9]([CH:11]=[O:12])[C:5]2[O:6][CH2:7][CH2:8][C:4]=2[CH:3]=1.[BH4-].[Na+].Cl>O1CCCC1.C(O)C>[Br:1][C:2]1[CH:10]=[C:9]([CH2:11][OH:12])[C:5]2[O:6][CH2:7][CH2:8][C:4]=2[CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
11.42 g
|
|
Type
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reactant
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|
Smiles
|
BrC1=CC2=C(OCC2)C(=C1)C=O
|
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Name
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|
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Quantity
|
50 mL
|
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
Cl
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Step Three
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
|
[BH4-].[Na+]
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Name
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Quantity
|
50 mL
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Type
|
solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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was then extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over anhydrous magnesium sulfate
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CUSTOM
|
Type
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CUSTOM
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Details
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the solvent was removed
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
BrC1=CC2=C(OCC2)C(=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
